Stability Benchmark for SAMe Salt Innovation
The native SAMe molecule is labile and rapidly degrades, whereas stabilized salts including 1,4-butanedisulfonate and toluenedisulfonate have been developed to overcome this limitation [1]. Compared with traditional SAMe salts such as sulfate or p-toluenesulfonate, the butanedisulfonate salt demonstrates enhanced stability at room temperature and reduces the risk of degradation [2]. This stability advantage is explicitly cited in clinical guidance recommending the butanedisulfonate salt form as preferred for best stability and bioavailability [3].
| Evidence Dimension | Chemical stability at room temperature and during storage |
|---|---|
| Target Compound Data | Stable at ambient temperature; melting point >48°C (dec.) |
| Comparator Or Baseline | Native SAMe (labile, rapidly degrading); SAMe sulfate and p-toluenesulfonate salts (lower room-temperature stability) |
| Quantified Difference | Qualitative improvement documented across multiple technical sources; clinical preference for butanedisulfonate explicitly stated |
| Conditions | Ambient storage; thermal stress conditions; USP monographs and clinical practice guidelines |
Why This Matters
Stability governs shelf-life, supply chain logistics, and formulation reproducibility—critical parameters for procurement decisions in GMP manufacturing and long-term research studies.
- [1] Facts & Comparisons. S-Adenosylmethionine (SAMe) Natural Product Monograph. Drugs.com. View Source
- [2] LS Herb. China Best S-Adenosyl-L-Methionine 1,4-Butanedisulfonate Manufacturers. LSherb Technical Datasheet. View Source
- [3] American Academy of Family Physicians. Table: Natural Remedies for Osteoarthritis. Am Fam Physician. 2008;77(2):177-184. View Source
